2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C18H27NO4S/c1-13(2)10-19(16-7-8-24(21,22)12-16)18(20)11-23-17-6-5-14(3)9-15(17)4/h5-6,9,13,16H,7-8,10-12H2,1-4H3
• InChI Key: BKIPZIVVCJKLAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)N(CC(C)C)C2CCS(=O)(=O)C2)C
• Molecular Formula: C18H27NO4S
• Molecular Weight: 353.5 g/mol

Description

2-(2,4-dimethylphenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide is a useful research compound. Its molecular formula is C18H27NO4S and its molecular weight is 353.48. The purity is usually 95%.
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Scientific Research Applications

Polymer Hybrid Networks

Research has demonstrated that certain chemical precursors similar to the compound are instrumental in developing polymer hybrid networks. A study highlighted the synthesis of a nano-photoinitiator derived from thioxanthone and aminopropylisobutyl polyhedral oligomeric silsesquioxane (POSS), demonstrating its application in air atmosphere polymerization. This innovation enables the formation of poly(methyl methacrylate) (PMMA) hybrid networks, significantly enhancing thermal stability and contributing to robust polymer/filler networks with distinct porous structures depending on the formulation used (Batibay et al., 2020).

Environmental Sensing

Another study focused on the use of a chemical probe for the sensitive detection of carbonyl compounds in water samples, employing a molecular probe that shows an evolutionary step in sensitivity and purity compared to its predecessors. This approach is particularly relevant for tracking environmental pollutants, offering a method for the trace measurement of aldehydes and ketones, with practical applications in monitoring snow, ice, and cloud-water samples for acetaldehyde and acetone content (Houdier et al., 2000).

Pesticide Development

Research into derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide, including compounds with similar structural features to the specified chemical, has led to the characterization of new organic compounds as potential pesticides. This work provides new diffraction data that could facilitate the development of novel pesticides, offering insights into their crystal structure and potential applications (Olszewska et al., 2009; Olszewska et al., 2011).

Anticancer Drug Development

The synthesis and structure elucidation of a compound structurally related to the target molecule have been explored, demonstrating potential anticancer properties through in silico modeling. This compound's crystalline structure and interactions suggest a basis for developing new anticancer drugs by targeting specific receptors (Sharma et al., 2018).